Cas no 1260763-90-3 (1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone)

• Product Name: 1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone
• CAS No: 1260763-90-3
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• MDL: MFCD11848349
• CID: 2949501
• PubChem ID: 53402755
• Update Time: 2025-07-24

1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone
• 1-(3-FLUORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)ETHAN-1-ONE
• Ethanone, 1-[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]-
• YWXBJOVMOFCKAO-UHFFFAOYSA-N
• 1260763-90-3
• FD10683
• 1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]ethanone
• 1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]ethan-1-one
• DB-180013
• 1-[3-fluoro-5-(trifluoromethyl)-2-pyridyl]ethanone
• SCHEMBL9928605
• MFCD11848349

• MDL： MFCD11848349
• Inchi： 1S/C8H5F4NO/c1-4(14)7-6(9)2-5(3-13-7)8(10,11)12/h2-3H,1H3
• InChI Key： YWXBJOVMOFCKAO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=C(C(F)(F)F)C=C1F)C

Computed Properties

• Exact Mass: 207.03072643g/mol
• Monoisotopic Mass: 207.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone

1-(3-Fluoro-5-(Trifluoromethyl)Pyridin-2-Yl)Ethanone: A Comprehensive Overview

The compound with CAS No. 1260763-90-3, commonly referred to as 1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorine and trifluoromethyl substituents, along with a ketone functional group. Its chemical structure and functional groups make it a versatile building block for various applications.

Recent studies have highlighted the potential of 1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone in drug discovery, particularly in the development of targeted therapies for chronic diseases such as cancer and neurodegenerative disorders. The presence of fluorine atoms in its structure enhances its bioavailability and metabolic stability, making it an attractive candidate for medicinal chemists. Researchers have also explored its role as a precursor in the synthesis of more complex molecules, leveraging its reactivity to create novel pharmacophores.

In terms of physical properties, this compound exhibits a high degree of thermal stability, which is advantageous for industrial applications. Its melting point and boiling point are well-documented, ensuring its suitability for various synthetic processes. Additionally, the compound's solubility profile has been extensively studied, revealing its ability to dissolve in both polar and non-polar solvents under specific conditions. These properties make it a valuable component in the formulation of advanced materials and pharmaceuticals.

The synthesis of 1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. The use of transition metal catalysts has been particularly effective in optimizing the reaction conditions, leading to higher yields and purities.

From an environmental standpoint, this compound has been subjected to rigorous testing to assess its toxicological profile and ecotoxicity. Studies indicate that it poses minimal risk to aquatic life when used responsibly, aligning with global efforts to promote sustainable chemistry practices. Its degradation pathways have also been investigated, providing insights into its long-term environmental impact.

Looking ahead, the demand for 1-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)ethanone is expected to grow as new applications emerge across diverse industries. Its role as a key intermediate in the synthesis of agrochemicals and specialty chemicals is particularly promising. Furthermore, ongoing research into its photochemical properties may unlock new opportunities in optoelectronics and energy storage technologies.

In conclusion, CAS No. 1260763-90-3 represents a significant advancement in modern organic chemistry. Its unique combination of structural features and functional groups positions it as a critical component in both academic research and industrial applications. As scientific understanding continues to evolve, this compound will undoubtedly play an increasingly important role in shaping the future of chemistry and related disciplines.